Cas no 1803772-06-6 (2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride)

• Product Name: 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride
• CAS No: 1803772-06-6
• MF: C₇H₃Br₂ClF₂O₃S
• MW: 400.419725656509
• CID: 4977858
• Update Time: 2025-07-20

2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride

• Inchi： 1S/C7H3Br2ClF2O3S/c8-3-1-4(15-7(11)12)6(9)5(2-3)16(10,13)14/h1-2,7H
• InChI Key： XNZFDZADNZMOJS-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1S(=O)(=O)Cl)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8

Additional information on 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride

Comprehensive Overview of 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1803772-06-6)

2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1803772-06-6) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. This compound belongs to the class of halogenated benzenesulfonyl chlorides, which are widely utilized as intermediates in the production of sulfonamides, sulfonate esters, and other functionalized aromatic compounds. Its unique structure, featuring dibromo and difluoromethoxy substituents, makes it a valuable building block for designing molecules with tailored properties.

The growing interest in fluorinated compounds and brominated aromatics has positioned 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride as a compound of high relevance in modern chemical research. Researchers are increasingly exploring its potential in drug discovery, agrochemical development, and material science. The incorporation of fluorine atoms into organic molecules often enhances their metabolic stability, lipophilicity, and bioavailability, making this compound particularly attractive for medicinal chemistry applications.

One of the most frequently asked questions about CAS No. 1803772-06-6 revolves around its synthetic utility. This compound serves as a versatile intermediate for introducing the 2,5-dibromo-3-(difluoromethoxy)phenyl moiety into target molecules. Its sulfonyl chloride group is highly reactive, allowing for efficient conjugation with amines, alcohols, and other nucleophiles. This reactivity profile makes it a valuable tool for constructing complex architectures in pharmaceutical intermediates and specialty chemicals.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods for handling and transforming 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride. Recent advancements in catalytic processes and solvent-free reactions have opened new avenues for utilizing this compound while minimizing environmental impact. These developments align with the broader industry trend toward atom economy and waste reduction in chemical manufacturing.

The structure-activity relationship (SAR) studies involving 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride have revealed interesting insights into how halogen substitution patterns influence molecular properties. The ortho-bromo and meta-difluoromethoxy arrangement creates a distinct electronic environment that can modulate reactivity and intermolecular interactions. These characteristics are particularly valuable in designing enzyme inhibitors and receptor modulators with enhanced selectivity.

Analytical characterization of CAS No. 1803772-06-6 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound's distinctive 19F NMR signature and fragmentation pattern provide reliable markers for quality control in research and production settings. Proper handling and storage conditions are essential to maintain the integrity of this reactive intermediate, with recommendations including protection from moisture and storage under inert atmosphere.

From a commercial perspective, the demand for 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride reflects the expanding market for fluorine-containing fine chemicals. Suppliers and manufacturers are responding to this need by developing scalable synthetic routes and ensuring consistent quality. The compound's pricing and availability are influenced by factors such as raw material costs, production scale, and regulatory considerations in different regions.

Looking ahead, the applications of 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride are expected to grow in emerging fields such as PET radiopharmaceuticals and fluorescent probes. The combination of bromine atoms (suitable for further functionalization) and fluorine substituents (for tuning electronic properties) creates numerous possibilities for molecular design. Researchers are particularly interested in exploring its potential for creating bioconjugates and targeted therapeutics.

In summary, 2,5-Dibromo-3-(difluoromethoxy)benzenesulfonyl chloride (CAS No. 1803772-06-6) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features, combined with the growing importance of halogenated compounds in life sciences, ensure its continued relevance in chemical research and development. As synthetic methodologies advance and new applications emerge, this compound is likely to play an increasingly significant role in the creation of novel functional materials and biologically active molecules.